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Compound of Interest

Compound Name:
8-aminopyrene-1,3,6-trisulfonic

Acid

Cat. No.: B1230541 Get Quote

Understanding the fundamental properties of APTS is crucial for its appropriate use and

storage. The compound is a liquid with a characteristic fishy odor and is miscible with many

common organic solvents.[4]

Table 1: Physicochemical Properties of APTS

Property Value Source(s)

CAS Number 919-30-2 [1][2][4]

Molecular Formula C9H23NO3Si [2][4]

Molecular Weight 221.37 g/mol [1][2][4]

Appearance Colorless Liquid [1][2]

Density 0.946 g/mL at 25 °C [2][4]

Boiling Point 217 °C [2][4]

Melting Point -70 °C [4]

Flash Point 93 °C (199.4 °F) [2][5]

| Solubility | Miscible with toluene, acetone, chloroform, ethanol. Reacts with water. |[1][4] |
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The primary threat to the stability of APTS is its sensitivity to moisture.[4] The degradation

process involves two main steps:

Hydrolysis: The ethoxy groups (-OCH2CH3) readily react with water (hydrolyze) to form

silanol groups (Si-OH) and ethanol.[3] This reaction is often the rate-limiting step and is

accelerated by elevated temperatures.[3]

Condensation: The newly formed, unstable silanol groups condense with each other to form

stable siloxane bonds (Si-O-Si), creating oligomers and eventually cross-linked polymers.[3]

[6] The amino group on the propyl chain can intramolecularly catalyze this process.[7]

This degradation compromises the functionality of the APTS molecule, reducing its ability to act

as a coupling agent. One study on APTS films noted a 50% degradation after just six hours of

incubation in water.[7]
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APTS degradation via hydrolysis and condensation.
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APTS is a hazardous chemical that requires strict safety protocols. It is corrosive and can

cause severe skin burns and eye damage.[8][9]

Table 2: Hazard Identification

Hazard Class Statement

Skin Corrosion
H314: Causes severe skin burns and eye
damage.[9]

Eye Damage H318: Causes serious eye damage.[9]

Acute Toxicity (Dermal) H312: Harmful in contact with skin.[9]

| Respiratory Irritation | H335: May cause respiratory irritation.[9] |

Personal Protective Equipment (PPE) and First Aid
Proper PPE is mandatory when handling APTS. All handling of the stock solution should be

performed inside a certified chemical fume hood.

Table 3: Required PPE and First Aid Measures
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Area Protection First Aid Response

Eyes/Face

Safety goggles with side
shields and a face shield.
[8]

Immediately flush eyes
with plenty of water for 10-
15 minutes, holding
eyelids open. Seek
immediate
ophthalmological
attention.[8]

Skin/Hands

Chemical resistant gloves

(e.g., Butyl rubber) and a lab

coat or chemical-resistant

apron.[8]

Immediately remove all

contaminated clothing. Wash

affected skin with plenty of

water. Seek immediate medical

attention as corrosive injuries

are hard to cure.[8]

Respiratory

Use only in a well-ventilated

area, preferably a chemical

fume hood.[5][10]

Move the person to fresh air. If

symptoms persist, seek

medical advice.[8]

| Ingestion | Do not eat, drink, or smoke in the lab. | Rinse mouth immediately and drink plenty

of water. Do NOT induce vomiting. Call a physician immediately due to the risk of gastric

perforation.[8] |

Spill Management
In case of a spill, evacuate the area. Wearing full PPE, cover the spill with an inert, absorbent

material such as sand or diatomaceous earth.[8] Collect the material into a suitable, labeled

container for chemical waste disposal.[8] Ventilate the area thoroughly. Prevent the spill from

entering drains or waterways.[5]
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Safe APTS Handling Workflow
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(Use inert gas if possible)

5. Perform Experiment
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Workflow for safely handling APTS in a lab setting.
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Storage and Incompatibility
The shelf life and efficacy of APTS are critically dependent on proper storage. The

manufacturer-stated shelf life is typically one year under optimal conditions.[1]

Table 4: Optimal Storage Conditions for APTS

Parameter Recommendation Rationale

Temperature Store at room temperature.
Avoids potential
degradation from heat.[4]
[11]

Atmosphere

Store under an inert, dry

atmosphere (e.g., Nitrogen or

Argon).

Prevents hydrolysis by

displacing moisture-laden air.

[7]

Container
Keep in the original, tightly

sealed container.[1]

Prevents contamination and

moisture ingress.

| Location | Store in a cool, dry, well-ventilated area designated for corrosive chemicals. |

Ensures safety and stability.[1] |

Chemical Incompatibilities
To prevent hazardous reactions, APTS must be segregated from incompatible materials.

Table 5: APTS Chemical Incompatibilities

Incompatible Class Examples Hazard

Moisture/Water
Humid air, aqueous
solutions

Triggers hydrolysis and
condensation, degrading
the product.[4]

Acids Hydrochloric acid, Sulfuric acid
Violent reaction, neutralization.

[4][12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.sioresin.com/blog/3-aminopropyl-triethoxysilane.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8686147.htm
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0011406_3Aminopropyltriethoxysilane_UG.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9856095/
https://www.sioresin.com/blog/3-aminopropyl-triethoxysilane.html
https://www.sioresin.com/blog/3-aminopropyl-triethoxysilane.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8686147.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8686147.htm
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-k-incompatible-chemicals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


| Strong Oxidizing Agents | Peroxides, Nitric acid, Perchlorates | Can lead to vigorous or

explosive reactions.[4][12] |

Experimental Protocols
The following protocols provide standardized methods for a common application of APTS and

for assessing its quality, which are indicative of proper handling techniques.

Experimental Protocol 1: Surface Modification of Glass
Substrates
This protocol describes the covalent attachment of an amino-functional layer to a glass or silica

surface.

Methodology:

Substrate Cleaning: Thoroughly clean the glass or silica substrate by sonicating in a

detergent solution, followed by extensive rinsing with deionized water. Dry the substrate

completely in an oven at 110 °C.[2]

Solution Preparation: Inside a fume hood, prepare a fresh 2% (v/v) solution of APTS in

anhydrous acetone. For example, add 1 mL of APTS to 49 mL of dry acetone.[2][11]

Anhydrous solvent is critical to prevent premature hydrolysis.

Silanization: Immerse the cleaned, dry substrate in the 2% APTS solution for 30-60 seconds

at room temperature.[2]

Rinsing: Remove the substrate and rinse it thoroughly with fresh anhydrous acetone to

remove any unbound silane.[2][11]

Drying: Allow the substrate to air-dry completely or dry it under a gentle stream of inert gas

(e.g., nitrogen).[2] The surface is now amino-functionalized and ready for subsequent steps

like bioconjugation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8686147.htm
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-k-incompatible-chemicals
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_3_Aminopropyl_triethoxysilane_APTS_Chemical_Structure_Properties_and_Applications.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_3_Aminopropyl_triethoxysilane_APTS_Chemical_Structure_Properties_and_Applications.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0011406_3Aminopropyltriethoxysilane_UG.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_3_Aminopropyl_triethoxysilane_APTS_Chemical_Structure_Properties_and_Applications.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_3_Aminopropyl_triethoxysilane_APTS_Chemical_Structure_Properties_and_Applications.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0011406_3Aminopropyltriethoxysilane_UG.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_3_Aminopropyl_triethoxysilane_APTS_Chemical_Structure_Properties_and_Applications.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow: Glass Surface Silanization

1. Substrate Cleaning
(Detergent, DI Water, Oven Dry)

2. Prepare 2% APTS Solution
(Anhydrous Acetone)

3. Immerse Substrate
(30-60 seconds)

4. Rinse Substrate
(Anhydrous Acetone)

5. Dry Substrate
(Air or Inert Gas)

Functionalized Surface
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Experimental workflow for modifying glass with APTS.

Experimental Protocol 2: Quality Assessment by Amino
Group Titration
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This method determines the concentration of active amino groups, providing an indirect

measure of APTS integrity.[3]

Methodology:

Sample Preparation: Accurately weigh approximately 0.5 g of the APTS sample and dissolve

it in 50 mL of isopropanol.[3]

Titration Setup: Calibrate a potentiometric titrator equipped with a pH electrode. Use a

standardized 0.1 N solution of hydrochloric acid (HCl) as the titrant.

Titration: Titrate the APTS solution with the standardized HCl. Record the volume of HCl

required to reach the equivalence point, which is indicated by the inflection point of the

titration curve.[3]

Calculation: The concentration of active amino groups (and thus the purity of APTS) can be

calculated based on the volume of HCl consumed, its normality, and the initial mass of the

APTS sample. The amount of acid consumed is directly proportional to the moles of amino

groups.[3]

Conclusion
(3-Aminopropyl)triethoxysilane is a powerful but sensitive reagent. Its utility in advanced

research and development is maximized only when its chemical integrity is preserved. By

implementing stringent protocols for handling and storage—primarily focusing on moisture

exclusion, segregation from incompatible chemicals, and the consistent use of appropriate

personal protective equipment—researchers can ensure both the reliability of their

experimental outcomes and a safe laboratory environment. Regular quality assessment is

recommended for lots that have been stored for extended periods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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